N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-naphthalen-2-yloxyacetamide

• IUPAC Name: N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C22H16F2N2O3/c23-16-6-8-19(20(24)10-16)21-11-17(26-29-21)12-25-22(27)13-28-18-7-5-14-3-1-2-4-15(14)9-18/h1-11H,12-13H2,(H,25,27)
• InChI Key: VTYOJKIYPBMAFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NCC3=NOC(=C3)C4=C(C=C(C=C4)F)F
• Molecular Formula: C22H16F2N2O3
• Molecular Weight: 394.4 g/mol

Description

N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-naphthalen-2-yloxyacetamide is a chemical compound that has gained interest in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-naphthalen-2-yloxyacetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects
Studies have shown that N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-naphthalen-2-yloxyacetamide can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the production of inflammatory cytokines in animal models, which may contribute to its anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-naphthalen-2-yloxyacetamide is its potential as a lead compound for the development of new anticancer and anti-inflammatory drugs. However, its limitations include its low solubility in water and its potential toxicity.

Future Directions

Future research on N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-naphthalen-2-yloxyacetamide could focus on improving its solubility and reducing its toxicity. Additionally, further studies could investigate its potential as a treatment for other diseases, such as autoimmune disorders and neurodegenerative diseases. Finally, research could explore the use of N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-naphthalen-2-yloxyacetamide in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-naphthalen-2-yloxyacetamide involves a multi-step process that begins with the reaction of 2-naphthol with 2-bromoacetic acid. The resulting product is then reacted with 2,4-difluoroaniline to produce the key intermediate, which is then reacted with oxalyl chloride and triethylamine to form the final product.

Scientific Research Applications

N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-naphthalen-2-yloxyacetamide has been studied for its potential applications in medicinal chemistry. It has been shown to have activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been shown to have anti-inflammatory and analgesic effects in animal models.